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Compound of Interest

Compound Name: Butyl 2,4-dichlorobenzoate

CAS No.: 70066-83-0

Cat. No.: B12115148

Get Quote

CAS: 220283-13-6 | Formula: C

H

Cl

O

| Mol.[1] Weight: 247.12 g/mol

Critical Hazard Identification & GHS Classification
Rationale: As a halogenated aromatic ester, this compound presents specific irritation risks and

environmental persistence profiles common to chlorinated benzoic acid derivatives.

GHS Label Elements
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Classification Category
Hazard Statement
Code

Description

Skin

Corrosion/Irritation
Cat. 2 H315 Causes skin irritation.

Serious Eye

Damage/Irritation
Cat. 2A H319

Causes serious eye

irritation.

STOT - Single

Exposure
Cat. 3 H335

May cause respiratory

irritation.

Aquatic Toxicity

(Chronic)
Cat. 2* H411

Toxic to aquatic life

with long-lasting

effects.

*Estimated based on Structure-Activity Relationship (SAR) with 2,4-dichlorobenzoic acid.

Signal Word: WARNING
Precautionary Strategy (P-Codes)

Prevention (P261, P280): Avoid breathing mists/vapors. Wear nitrile gloves (min thickness

0.11mm) and chemical safety goggles.

Response (P302+P352, P305+P351): IF ON SKIN: Wash with surfactant-rich soap (lipophilic

contaminant). IF IN EYES: Rinse cautiously with water for 15 minutes.

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Moisture Sensitive.

Physicochemical Profile & Stability
Rationale: Understanding the physical state is crucial for process design. The tert-butyl ester is

significantly more lipophilic than its acid precursor, altering its bioavailability and cleaning

protocols.
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Property Value / Description Experimental Context

Physical State
Viscous Oil or Low-Melting

Solid

Often solidifies upon freezing;

oil at RT.

Boiling Point ~280°C (Predicted)
High boiler; vacuum distillation

required for purification.

Solubility (Water) Insoluble (<0.1 mg/L)
Hydrophobic; requires organic

solvents (DCM, THF, EtOAc).

Solubility (Organic) Soluble
Freely soluble in THF,

Methanol, DMSO, Chloroform.

LogP (Octanol/Water) 4.2 ± 0.4 (Predicted)
High lipophilicity; potential for

bioaccumulation.

Flash Point >110°C (Closed Cup)
Combustible but not flammable

under standard conditions.

Stability & Reactivity
Hydrolysis: Stable at neutral pH. Hydrolyzes slowly in strong acid; hydrolyzes rapidly in

strong base (NaOH/MeOH) to release 2,4-dichlorobenzoic acid.

Thermolysis: The tert-butyl group is acid-labile and thermally sensitive >150°C (isobutylene

elimination).

Incompatibilities: Strong oxidizing agents, strong bases (unless intended for deprotection),

strong Lewis acids.

Synthesis & Metabolic Pathway Visualization
Rationale: In drug discovery, this compound is rarely an end-product. It is a transient

intermediate. The diagram below illustrates its synthesis via Boc-anhydride (preferred over acid

chloride due to steric bulk) and its downstream utility in Directed Ortho-Metalation (DoM).
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Caption: Synthesis of tert-Butyl 2,4-dichlorobenzoate and its application in Directed Ortho-

Metalation (DoM) for API functionalization.

Advanced Handling & Exposure Controls
Rationale: Standard lab safety is insufficient for chlorinated aromatics due to their persistence.

Self-validating protocols are required.

Engineering Controls
Ventilation: Use only in a chemical fume hood with a minimum face velocity of 100 fpm.

Vacuum Lines: If distilling, ensure cold traps are active to prevent chlorinated vapors from

entering the pump oil (risk of corrosive HCl formation in pump).

Personal Protective Equipment (PPE) Matrix
Hand Protection: Nitrile (0.11 mm) is sufficient for splash contact. For prolonged immersion

or cleaning spills, use Viton or Silver Shield laminate gloves (chlorinated solvents often used

with this compound permeate nitrile).

Respiratory: If aerosols are generated (e.g., during rotary evaporation or silica column

packing), use a NIOSH-approved respirator with OV/AG (Organic Vapor/Acid Gas)
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cartridges.

Spill Response Protocol
Isolate: Evacuate the immediate area (3-5 meters).

Neutralize: Not applicable (neutral compound).

Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust.

Clean: Wipe surfaces with acetone followed by a detergent wash. Chlorinated residues are

sticky and persistent.

Disposal: Collect in "Halogenated Organic Waste" containers. Do not mix with non-

halogenated solvents (increases disposal costs and safety risks).

Toxicological & Ecological Assessment
Rationale: Specific toxicology data for the tert-butyl ester is limited. Data below is bridged from

the parent acid (2,4-dichlorobenzoic acid) and analogous esters, a standard regulatory

approach (Read-Across).

Endpoint Data / Estimate Interpretation

Acute Oral Toxicity (LD50) >2000 mg/kg (Rat)
Low acute toxicity; likely

Harmful if swallowed (Cat 4).

Skin Sensitization Negative
Unlikely to cause allergic

contact dermatitis.

Carcinogenicity Not Listed
No structural alerts for

genotoxicity (Ames negative).

Aquatic Toxicity (LC50) 1-10 mg/L (Fish)

Toxic to aquatic life.

Chlorination increases stability

and toxicity.

Biodegradability Not Readily Biodegradable

The tert-butyl group + dichloro

ring hinders microbial

oxidation.
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*Data interpolated from 2,4-dichlorobenzoic acid (RTECS: DG6650000) and methyl 2,4-

dichlorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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